Cas no 1365836-55-0 (2-imidazo[1,2-a]pyrimidin-2-ylethanamine;hydrobromide)

• Product Name: 2-imidazo[1,2-a]pyrimidin-2-ylethanamine;hydrobromide
• CAS No: 1365836-55-0
• MF: C₈H₁₁BrN₄
• MW: 243.103739976883
• CID: 5218209
• PubChem ID: 71756465
• Update Time: 2026-03-06

2-imidazo[1,2-a]pyrimidin-2-ylethanamine;hydrobromide Chemical and Physical Properties

Names and Identifiers

• 2-{imidazo[1,2-a]pyrimidin-2-yl}ethan-1-amine hydrobromide
• 2-imidazo[1,2-a]pyrimidin-2-ylethanamine;hydrobromide

• Inchi： 1S/C8H10N4.BrH/c9-3-2-7-6-12-5-1-4-10-8(12)11-7;/h1,4-6H,2-3,9H2;1H
• InChI Key： UXTAXDTVWWNUSA-UHFFFAOYSA-N
• SMILES： C(C1=CN2C=CC=NC2=N1)CN.Br

Additional information on 2-imidazo[1,2-a]pyrimidin-2-ylethanamine;hydrobromide

Introduction to 2-imidazo[1,2-a]pyrimidin-2-ylethanamine;hydrobromide (CAS No. 1365836-55-0)

The compound 2-imidazo[1,2-a]pyrimidin-2-ylethanamine;hydrobromide, identified by the CAS number 1365836-55-0, represents a significant advancement in the field of medicinal chemistry. This heterocyclic amine derivative has garnered considerable attention due to its unique structural properties and potential therapeutic applications. The molecular framework of this compound integrates the imidazo[1,2-a]pyrimidine core, a scaffold well-documented for its biological activity, with an ethylamine substituent, further enhancing its pharmacological profile.

Recent studies have highlighted the versatile applications of imidazo[1,2-a]pyrimidine derivatives in drug discovery. These compounds exhibit a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The introduction of the ethylamine group in 2-imidazo[1,2-a]pyrimidin-2-ylethanamine;hydrobromide modulates its interactions with biological targets, potentially improving efficacy and selectivity. This modification has been strategically employed to optimize binding affinity and metabolic stability, making it a promising candidate for further development.

The hydrobromide salt form of this compound enhances its solubility and bioavailability, which are critical factors in pharmaceutical formulations. Improved solubility facilitates better absorption and distribution within the body, thereby increasing the compound's therapeutic potential. This aspect is particularly relevant in the design of novel drug candidates where pharmacokinetic properties play a pivotal role in determining clinical success.

Current research in medicinal chemistry emphasizes the exploration of novel heterocyclic compounds for their potential to address unmet medical needs. 2-imidazo[1,2-a]pyrimidin-2-ylethanamine;hydrobromide stands out as a compound with a well-defined structure that can be further modified to tailor specific biological activities. The imidazo[1,2-a]pyrimidine core is known for its ability to interact with various enzymes and receptors, making it a valuable building block for designing molecules with targeted action.

In vitro studies have demonstrated the compound's ability to inhibit certain key enzymes involved in cancer progression. The ethylamine moiety contributes to its binding affinity by forming hydrogen bonds and hydrophobic interactions with the target proteins. This interaction profile suggests that 2-imidazo[1,2-a]pyrimidin-2-ylethanamine;hydrobromide could be effective in modulating pathways associated with tumor growth and survival.

The hydrobromide form also contributes to the compound's stability under various storage conditions, ensuring consistent quality throughout its lifecycle. This stability is crucial for both preclinical and clinical studies, where maintaining the integrity of the active pharmaceutical ingredient is paramount.

Advances in computational chemistry have enabled researchers to predict the biological activity of 2-imidazo[1,2-a]pyrimidin-2-ylethanamine;hydrobromide with high accuracy before conducting expensive wet-lab experiments. Molecular docking studies have revealed potential binding sites on target proteins that could be exploited for therapeutic intervention. These findings provide a rational basis for designing derivatives with enhanced activity and reduced side effects.

The compound's structural features also make it amenable to further chemical modifications. By altering substituents on the imidazo[1,2-a]pyrimidine ring or introducing additional functional groups, researchers can fine-tune its pharmacological properties. Such modifications are essential for optimizing drug-like characteristics such as solubility, permeability, and metabolic stability.

Preclinical studies are currently underway to evaluate the safety and efficacy of 2-imidazo[1,2-a]pyrimidin-2-ylethanamine;hydrobromide in animal models. These studies aim to provide evidence supporting its potential as a therapeutic agent for various diseases. Preliminary results are promising, indicating that the compound may exhibit significant therapeutic benefits without notable toxicity.

The development of novel pharmaceuticals is a complex process that requires interdisciplinary collaboration among chemists, biologists, pharmacologists, and clinicians. 2-imidazo[1,2-a]pyrimidin-2-ylethanamine;hydrobromide exemplifies how structural innovation can lead to the discovery of new drugs with improved efficacy and safety profiles. Its unique combination of structural features makes it a compelling candidate for further investigation in drug discovery efforts.

The future prospects of this compound are exciting given its promising preclinical data and well-defined structural framework. As research continues to uncover new biological targets and mechanisms of action, 2-imidazo[1,2-a]pyrimidin-2-ylethanamine;hydrobromide may find applications in treating a range of diseases beyond cancer. Its versatility as a chemical scaffold suggests that it could be adapted for use in multiple therapeutic areas.